Cas no 26130-45-0 (3-Trifluoromethyl-benzamidine)

• Product Name: 3-Trifluoromethyl-benzamidine
• CAS No: 26130-45-0
• MF: C₈H₇F₃N₂
• MW: 188.149791955948
• MDL: MFCD05663379
• CID: 242588
• PubChem ID: 324537
• Update Time: 2025-05-20

3-Trifluoromethyl-benzamidine Chemical and Physical Properties

Names and Identifiers

• 3-(Trifluoromethyl)benzimidamide
• 3-TRIFLUOROMETHYLBENZAMIDINE
• 3-Trifluoromethyl-Benzamidine
• Benzenecarboximidamide,3-(trifluoromethyl)-
• 3-(Trifluoromethyl)benzenecarboximidamide
• m-trifluoromethylphenyl-formamidine
• 26130-45-0
• J-016268
• Benzenecarboximidamide, 3-(trifluoromethyl)-
• A806265
• AB01332742-02
• 3-(trifluoromethyl)benzamidine
• CS-0450307
• SB36258
• FT-0714012
• SCHEMBL524006
• AKOS000193181
• QDVHJZUOARUZME-UHFFFAOYSA-N
• EN300-52258
• 3-trifluoromethyl-benzamidine, AldrichCPR
• 3-(trifluoromethyl)benzene-1-carboximidamide
• NCGC00341311-01
• 3-Trifluoromethyl-benzamidine

• MDL： MFCD05663379
• Inchi： 1S/C8H7F3N2/c9-8(10,11)6-3-1-2-5(4-6)7(12)13/h1-4H,(H3,12,13)
• InChI Key： QDVHJZUOARUZME-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C(=N)N)C=1)(F)F

Computed Properties

• Exact Mass: 188.05621
• Monoisotopic Mass: 188.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 49.9A^2

Experimental Properties

• Density: 1.33
• Boiling Point: 221.7°C at 760 mmHg
• Flash Point: 87.9°C
• Refractive Index: 1.493
• PSA: 49.87

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-Trifluoromethyl-benzamidine

Research Brief on 3-Trifluoromethyl-benzamidine (CAS: 26130-45-0) in Chemical Biology and Pharmaceutical Applications

3-Trifluoromethyl-benzamidine (CAS: 26130-45-0) is a chemically modified benzamidine derivative that has garnered significant attention in recent years due to its potential applications in drug discovery and chemical biology. The trifluoromethyl group enhances the molecule's metabolic stability and binding affinity, making it a valuable scaffold for targeting serine proteases and other enzymes. This research brief consolidates the latest findings on its synthesis, biological activity, and therapeutic potential, with a focus on peer-reviewed studies published within the last three years.

Recent studies highlight the role of 3-Trifluoromethyl-benzamidine as a selective inhibitor of trypsin-like serine proteases, particularly in the context of inflammatory diseases and coagulation disorders. A 2023 Journal of Medicinal Chemistry publication demonstrated its nanomolar inhibitory activity against Factor Xa (FXa), a key target in anticoagulant therapy. Structural analyses via X-ray crystallography revealed that the trifluoromethyl group forms critical hydrophobic interactions with the S1 pocket of FXa, explaining its enhanced potency compared to unsubstituted benzamidine analogs.

Innovative synthetic routes for 26130-45-0 have also emerged, addressing earlier challenges in yield and purity. A microwave-assisted protocol developed by Li et al. (2022) achieved an 85% yield with >99% purity, leveraging Pd-catalyzed cross-coupling of 3-bromobenzotrifluoride with amidine precursors. This methodological advance supports scalable production for preclinical studies.

Beyond anticoagulation, 3-Trifluoromethyl-benzamidine derivatives show promise in oncology. A 2024 ACS Chemical Biology study identified a lead compound (TFMB-7) that selectively inhibits urokinase-type plasminogen activator (uPA), suppressing metastasis in triple-negative breast cancer models. The compound's trifluoromethyl group was found to reduce off-target effects by minimizing interactions with cytochrome P450 enzymes.

Challenges remain in optimizing pharmacokinetic properties, as the high polarity of the amidine group limits blood-brain barrier penetration. Current strategies include prodrug approaches (e.g., amidoxime esters) and nanoparticle formulations, as reported in a 2023 Molecular Pharmaceutics paper. These innovations may expand applications to CNS targets like neuroinflammatory proteases.

In conclusion, 3-Trifluoromethyl-benzamidine represents a versatile pharmacophore with validated applications in hematology and emerging potential in oncology. Ongoing structure-activity relationship (SAR) studies and formulation advances are expected to further elucidate its therapeutic scope. Researchers are encouraged to explore its utility in protease networks where selectivity over homologous enzymes (e.g., thrombin vs. FXa) remains a key challenge.